[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol

• IUPAC Name: [5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C12H10F4N2OS/c1-18-11(20-8-4-2-7(13)3-5-8)9(6-19)10(17-18)12(14,15)16/h2-5,19H,6H2,1H3
• InChI Key: UWASPYXTSSUGBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)CO)SC2=CC=C(C=C2)F
• Molecular Formula: C12H10F4N2OS
• Molecular Weight: 306.28 g/mol

Description

“[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol” is a chemical compound with the molecular formula C12H10F4N2OS and a molecular weight of 306.28. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CN1C(=C(C(=N1)C(F)(F)F)CO)SC2=CC=C(C=C2)F.

Scientific Research Applications

Heterocyclic Chemistry and Catalyst-Free Synthesis

An efficient approach for the regioselective synthesis of complex heterocyclic compounds was developed, utilizing heterocyclic amides as strategic intermediates for the preparation of various benzamides through catalyst- and solvent-free conditions. Theoretical studies and crystallographic analysis of the intermolecular interactions were carried out to understand the effects of different molecular conformations (Moreno-Fuquen et al., 2019).

Molecular Logic Devices Based on Internal Charge Transfer

The excited state photophysical properties of 1,3,5-triarylpyrazolines were explored, demonstrating their operation according to photoinduced electron transfer and internal charge transfer processes. These properties enable their use as pH-driven off-on-off molecular logic devices, with applications in sensing and molecular electronics (ZammitRamon et al., 2015).

Recyclable Catalysts in Organic Synthesis

Sulfuric acid esters were employed as recyclable catalysts for condensation reactions between aromatic aldehydes and pyrazolone, resulting in high yields of bis(pyrazolones). This showcases the utility of certain catalysts in enhancing the efficiency and sustainability of synthetic organic chemistry processes (Tayebi et al., 2011).

Proton Exchange Membranes for Fuel Cell Applications

Research on comb-shaped poly(arylene ether sulfone)s with sulfonated side-chain grafting units for use as proton exchange membranes in fuel cells has been conducted. The materials exhibited high proton conductivity, demonstrating potential applications in energy conversion and storage technologies (Kim et al., 2008).

Fluorination in Fluorophores

The study of fluorination of fluorophores to enhance their photostability and spectroscopic properties was investigated. Methods for synthesizing fluorinated analogues of various fluorophores were developed, highlighting the impact of fluorination on the optical properties of these compounds (Woydziak et al., 2012).